3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate
3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate
Brand Name:
Vulcanchem
CAS No.:
111070-81-6
VCID:
VC0025644
InChI:
InChI=1S/C20H34O16/c1-5-10(24)14(28)15(29)20(35-5)36-17-11(25)6(2)34-19(16(17)30)33-4-9(23)13(27)12(26)7(21)3-8(22)18(31)32/h5-7,9-17,19-21,23-30H,3-4H2,1-2H3,(H,31,32)/t5-,6-,7+,9+,10-,11-,12+,13+,14+,15+,16+,17+,19+,20-/m0/s1
SMILES:
CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCC(C(C(C(CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O
Molecular Formula:
C20H34O16
Molecular Weight:
530.5 g/mol
3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate
CAS No.: 111070-81-6
Main Products
VCID: VC0025644
Molecular Formula: C20H34O16
Molecular Weight: 530.5 g/mol
CAS No. | 111070-81-6 |
---|---|
Product Name | 3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate |
Molecular Formula | C20H34O16 |
Molecular Weight | 530.5 g/mol |
IUPAC Name | (4R,5R,6R,7R)-8-[(2R,3R,4R,5S,6S)-3,5-dihydroxy-6-methyl-4-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-4,5,6,7-tetrahydroxy-2-oxooctanoic acid |
Standard InChI | InChI=1S/C20H34O16/c1-5-10(24)14(28)15(29)20(35-5)36-17-11(25)6(2)34-19(16(17)30)33-4-9(23)13(27)12(26)7(21)3-8(22)18(31)32/h5-7,9-17,19-21,23-30H,3-4H2,1-2H3,(H,31,32)/t5-,6-,7+,9+,10-,11-,12+,13+,14+,15+,16+,17+,19+,20-/m0/s1 |
Standard InChIKey | HARGVJONLXPVEX-PILVOEBPSA-N |
Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](O[C@H]([C@@H]2O)OC[C@H]([C@H]([C@@H]([C@@H](CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O |
SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCC(C(C(C(CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(OC(C2O)OCC(C(C(C(CC(=O)C(=O)O)O)O)O)O)C)O)O)O)O |
Synonyms | 3-deoxy-8-O-(3-O-rhamnopyranosyl-rhamnopyranosyl)-manno-octulosonate DRRMO rhamnosyl-rhamnosyl-3-deoxymannooctulosonic acid |
PubChem Compound | 194885 |
Last Modified | Nov 11 2021 |
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